Cas no 1040333-29-6 (1,2-Benzenediamine, 4-bromo-N1-propyl-)

• Product Name: 1,2-Benzenediamine, 4-bromo-N1-propyl-
• CAS No: 1040333-29-6
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5185965
• Update Time: 2025-05-20

1,2-Benzenediamine, 4-bromo-N1-propyl- Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N1-propylbenzene-1,2-diamine
• 4-bromo-1-N-propylbenzene-1,2-diamine
• 1,2-Benzenediamine, 4-bromo-N1-propyl-

• Inchi： 1S/C9H13BrN2/c1-2-5-12-9-4-3-7(10)6-8(9)11/h3-4,6,12H,2,5,11H2,1H3
• InChI Key： MAGVRQPGCUPHRV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)NCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 2.8
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1,2-Benzenediamine, 4-bromo-N1-propyl-

1,2-Benzenediamine, 4-bromo-N1-propyl-: A Comprehensive Overview

1,2-Benzenediamine, 4-bromo-N1-propyl-, also known by its CAS registry number CAS No. 1040333-29-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of benzene, featuring a diamine structure with bromine and propyl substituents. Its unique chemical properties make it an essential intermediate in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals.

The molecular structure of 1,2-Benzenediamine, 4-bromo-N1-propyl- consists of a benzene ring with two amino groups at positions 1 and 2. The bromine atom is located at position 4, while the propyl group is attached to one of the amino groups. This configuration imparts the compound with distinct reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as a building block for constructing functional polymers and hybrid materials due to its ability to undergo multiple types of polymerization reactions.

One of the most notable applications of CAS No. 1040333-29-6 is in the field of polymer chemistry. Researchers have utilized this compound to synthesize high-performance polymers with tailored properties such as thermal stability, mechanical strength, and conductivity. For instance, a study published in the Journal of Polymer Science demonstrated that incorporating 1,2-Benzenediamine, 4-bromo-N1-propyl- into polyurethane matrices significantly enhanced their mechanical properties and resistance to environmental factors.

In addition to its role in polymer synthesis, this compound has found applications in drug discovery and development. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. Recent research has explored its use as a chelating agent in the design of metalloenzymes and catalysts for enantioselective reactions. These findings underscore its potential in advancing green chemistry and sustainable chemical processes.

The synthesis of 1,2-Benzenediamine, 4-bromo-N1-propyl- involves a multi-step process that typically begins with the bromination of aniline derivatives followed by subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes for this compound. For example, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the final product.

From an environmental standpoint, understanding the fate and transport of CAS No. 1040333-29-6 in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. Regulatory agencies are increasingly focusing on minimizing the environmental footprint of such chemicals through stricter emission controls and promotion of eco-friendly synthesis pathways.

In conclusion, 1,2-Benzenediamine, 4-bromo-N1-propyl-, or CAS No. 1040333-29-6, stands as a critical molecule in modern chemistry with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research into new materials and processes while raising important considerations for environmental sustainability.